
Part 1: Operational Identification & Verification

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 302.29 (Anhydrous)

Cat. No.: B7943513

Get Quote

CRITICAL CHECK: The molecular weight 302.29 (Anhydrous) specifically identifies

Hematoxylin (C₁₆H₁₄O₆) in many major laboratory catalogs (e.g., Fisher Scientific, Sigma-

Aldrich). While other compounds (like Levamisole Phosphate or Terizidone) share this

molecular weight, the specific syntax "302.29 (Anhydrous)" is the standard catalog identifier

for Hematoxylin powder intended for histological staining.

Before proceeding, verify the CAS Number on your container:

CAS 517-28-2: Hematoxylin (Proceed with this guide).[1][2]

CAS 16595-80-5: Levamisole Hydrochloride (Stop; requires different biological waste

protocols).

Part 2: Executive Safety & Disposal Summary
The Core Challenge: Hematoxylin itself is a naturally derived phenolic compound (from

Logwood). While not classified as a P-listed or U-listed acute hazardous waste by the US EPA

(RCRA), it is an irritant and combustible. The primary disposal failure in laboratories is not the

powder itself, but the downstream waste streams created when it is mixed with mordants

(Mercury, Chromium) or solvents (Ethanol).

Immediate Action Plan:
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State of Matter Classification Primary Hazard Disposal Method

Pure Powder Chemical Waste Irritant / Combustible

High-temperature

Incineration (Lab

Pack).

Liquid (Alcoholic) Hazardous Waste Ignitable (D001)
Fuel Blending /

Incineration.

Liquid (w/ Metals) Hazardous Waste
Toxicity (D009 Hg,

D007 Cr)

DO NOT MIX.

Segregated Heavy

Metal Stream.

Part 3: Detailed Disposal Protocols
Protocol A: Disposal of Pure Anhydrous Powder (The
"302.29" Substance)
Use this protocol for expired shelf-stock or spilled dry powder.

Containment:

Do not sweep dry dust; this generates aerosolized particulates which are respiratory

irritants.

Cover spills with a damp absorbent pad or use a HEPA-filtered vacuum dedicated to

chemical cleanup.

Transfer waste into a wide-mouth high-density polyethylene (HDPE) jar.

Labeling:

Label as "Non-Regulated Chemical Waste" (unless local state codes dictate otherwise) or

"Hazardous Waste - Irritant."

Explicitly write: "Hematoxylin Anhydrous - Solid."

Destruction:
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Do not landfill. The phenolic structure requires thermal destruction to prevent leaching.

Route to a licensed facility for Incineration with scrubber systems.

Protocol B: Disposal of Prepared Staining Solutions
(The Operational Reality)
As a scientist, you rarely dispose of the powder alone. You dispose of the stain. This is where

the regulatory risk lies.

Step 1: Mordant Verification (The "Kill Step") You must identify the formulation type before

pouring anything.

Harris/Mayer’s (Modern): Usually Aluminum/Ammonium salts. (Low Hazard).

Zenker’s/Helly’s (Traditional): Contains Mercury or Chromium. (Extreme Hazard).

Step 2: Segregation Workflow

Scenario 1: Mercury/Chromium Based

Action: Collect in a dedicated carboy labeled "Heavy Metal Waste (Mercury/Chromium)."

Prohibition: NEVER pour down the drain. NEVER mix with general organic solvents

(creates "mixed waste" which is astronomically expensive to dispose of).

RCRA Codes: D009 (Mercury), D007 (Chromium).

Scenario 2: Alcohol-Based (No Heavy Metals)

Action: Collect in a carboy labeled "Flammable Solvents."

RCRA Code: D001 (Ignitable).

Scenario 3: Aqueous/Aluminum Based (No Alcohol, No Heavy Metals)

Action: Check local POTW (Publicly Owned Treatment Works) limits.
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Expert Insight: While often theoretically drain-safe in small quantities, the high Chemical

Oxygen Demand (COD) of Hematoxylin means it should ideally be collected as "Non-

Hazardous Chemical Waste" to prevent staining of municipal pipes and potential fines.

Part 4: Scientific Rationale & Mechanism
Why "Anhydrous" Matters (Stoichiometry): The distinction "302.29 (Anhydrous)" vs. the

hydrate is critical for solution preparation, not just inventory.

Oxidation Mechanism: Hematoxylin (

) is not the active dye. It must be oxidized to Hematein (

).

Disposal Implication: Old "ripened" solutions contain Hematein, which has different solubility

profiles. However, the disposal path remains the same: thermal destruction. The phenolic

hydroxyl groups make the compound prone to forming quinones, which are biologically

active and should not enter the water table.

Self-Validating Safety System:

Color Check: If your waste stream is Dark Purple/Black, it indicates the presence of the Lake

complex (Hematein + Mordant). This visual cue confirms you are handling a metal-

complexed waste, necessitating the "Heavy Metal" decision tree logic below.

Part 5: Decision Matrix (Visualization)
The following diagram illustrates the critical decision logic for disposing of Material 302.29,

ensuring compliance with RCRA and local safety standards.
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Material 302.29 (Anhydrous)
Hematoxylin

Physical State?

Solid / Powder

Dry

Liquid Solution

Dissolved

Containerize in HDPE
Label: 'Chemical Waste - Irritant'

Method: Incineration
Contains >24% Alcohol?

Mordant Type?

No (Aqueous)

Class: Ignitable (D001)
Stream: Flammable Solvents

Yes

Contains Hg (Zenker's) or Cr?

Class: Toxic (D009/D007)
Stream: Heavy Metal Waste

DO NOT SEWER

Yes (Hg/Cr)

Aluminum/Iron Mordant
Stream: Non-Haz Chemical Waste

(Check Local POTW)

No (Al/Fe)

Click to download full resolution via product page

Caption: Operational decision tree for segregating Hematoxylin waste streams based on

physical state and chemical additives (mordants/solvents).

Part 6: Physicochemical Data for Safety Assessment
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Property Value Operational Relevance

Molecular Weight 302.29 g/mol
Confirmation of Anhydrous

Identity.[1][2][3][4][5][6][7]

CAS Number 517-28-2
Unique identifier for regulatory

reporting.[2]

Appearance Tan to light yellow powder
Darkens to red/brown upon

oxidation (aging).

Solubility Soluble in alcohol, glycerol
Dictates cleanup solvent (use

ethanol for wiping surfaces).

Combustibility Combustible

Store away from strong

oxidizers (e.g., Peroxides,

Nitrates).

RCRA Status Not Listed (P/U)
Regulated by characteristic

(Ignitability/Toxicity) if mixed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. Flumazenil F-18 | C15H14FN3O3 | CID 11652375 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. U.S. Department of Health & Human Services - Compound 526874: 2-(2-(2-Isobutoxy-
ethoxy)-ethoxy)-ethyl trifluroacetate [catalog-beta.data.gov]
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7. chemscene.com [chemscene.com]

8. Hematoxylin hydrate, 80% (dry wt.), water 8% 25 g | Buy Online | Thermo Scientific Alfa
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fishersci.at/shop/products/hematoxylin-hydrate-80-dry-wt-water-8-thermo-scientific/15462917
https://www.fishersci.at/shop/products/hematoxylin-hydrate-80-dry-wt-water-8-thermo-scientific/15462917
https://www.cdhfinechemical.com/images/product/msds/43_976069993_HAEMATOXYLINSTANCASNO517-28-2MSDS.pdf
https://chemsavers.com/h/hematoxylin-96-dry-weight-25g/
https://pubchem.ncbi.nlm.nih.gov/compound/Flumazenil-F-18
https://catalog-beta.data.gov/dataset/compound-526874-2-2-2-isobutoxy-ethoxy-ethoxy-ethyl-trifluroacetate
https://catalog-beta.data.gov/dataset/compound-526874-2-2-2-isobutoxy-ethoxy-ethoxy-ethyl-trifluroacetate
https://aksci.com/sds/R771_SDS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0150212.pdf
https://www.fishersci.se/shop/products/hematoxylin-hydrate-80-dry-wt-water-8-thermo-scientific/15462917
https://www.fishersci.se/shop/products/hematoxylin-hydrate-80-dry-wt-water-8-thermo-scientific/15462917
https://www.benchchem.com/product/b7943513/docs#part-1-operational-identification-verification
https://www.benchchem.com/product/b7943513/docs#part-1-operational-identification-verification
https://www.benchchem.com/product/b7943513/docs#part-1-operational-identification-verification
https://www.benchchem.com/product/b7943513/docs#part-1-operational-identification-verification
https://www.benchchem.com/product/b7943513?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7943513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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